Cas no 2228469-82-5 (1-(3-Fluoro-4-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(3-Fluoro-4-nitrophenyl)prop-2-en-1-ol
• CAS No: 2228469-82-5
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5782536
• PubChem ID: 165737148
• Update Time: 2023-12-26

1-(3-Fluoro-4-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1805721
• 2228469-82-5
• 1-(3-fluoro-4-nitrophenyl)prop-2-en-1-ol
• 1-(3-Fluoro-4-nitrophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H8FNO3/c1-2-9(12)6-3-4-8(11(13)14)7(10)5-6/h2-5,9,12H,1H2
• InChI Key： PWLGZLVHQZGDAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų